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Reference Compound: A Structural Analog

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C28H20CI2N403

Cat. No.: S13115936

The compound described in the table below is not C28H20Cl2N40Os itself, but a highly related molecule from

a series of synthesized "indole-oxadiazole coupled isoxazole hybrids" [1]. Its structure and experimental data

can provide a strong model for the properties and synthesis of your compound of interest.

Property

Description

Core Structure

Representative
Compound

Key Structural
Difference

Synthesis Yield

Primary Biological
Activity

Potent Compounds
ICs0 (EGFR)

Indole-Oxadiazole-Isoxazole Hybrid

6a-o (e.g., 6g, 6m) [1]

The specific analog reported has two chlorine atoms on the 4-
methoxyphenyl ring, matching part of your formula, but the full side chains
may differ [1].

Good yields (specific value not provided) [1]

Potent EGFR tyrosine kinase inhibition; Anticancer activity against breast
cancer cell lines (MCF-7 and MDA-MB-231) [1]

6g: 0.311 £ 0.05 pM; 6m: 0.203 £ 0.03 uM (more active than standard
Erlotinib, 1Cso = 0.421 + 0.03 uM) [1]

Experimental Synthesis Protocol
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The following workflow outlines the general synthesis method for this class of compounds, as described in

the research. The final molecule is constructed via a copper-catalyzed cycloaddition reaction [1].

Final Hybrid Molecule
(6a-0)

Click to download full resolution via product page
Synthesis workflow for indole-oxadiazole-isoxazole hybrids [1]

Key Experimental Details:

¢ Reaction Type: The key step is a Cu(l)-catalyzed 1,3-dipolar cycloaddition between an alkyne and
a nitrile oxide to form the isoxazole ring [1].

¢ Characterization: The structures of all final compounds (6a-0) were confirmed by *H-NMR, *3*C-
NMR, and Mass Spectrometry [1].

¢ Reagent: The nitrile oxide is generated in situ from its precursor [1].
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How to Proceed with Your Research

Since public information on C28H20Cl2N40s3 is limited, here are steps you can take to gather more data.

¢ Refine Your Search Strategy: Use specialized scientific databases to search for the exact molecular
formula or its structural skeleton. Key platforms include:

o SciFindern or Reaxys: For detailed synthetic procedures and property data.
o PubMed and Google Scholar: For published biological studies.

e Analyze the Structural Blueprint: The core structure of "indole-oxadiazole-isoxazole" is a
privileged scaffold in medicinal chemistry, meaning it is commonly associated with biological activity.
The presence of dichloro and methoxy groups suggests potential for target binding and influencing
metabolic properties [1].

¢ Investigate the Target Pathway: The reference compounds are potent EGFR (Epidermal Growth
Factor Receptor) inhibitors. This is a well-established target in cancer therapy, particularly for
breast, lung, and colon cancers [1]. You can study related signaling pathways through online
resources that provide professional pathway maps [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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